Cas no 874952-41-7 (4-{2-cyano-3-[4-(hexyloxy)phenyl]prop-2-enamido }benzoic acid)

• Product Name: 4-{2-cyano-3-[4-(hexyloxy)phenyl]prop-2-enamido }benzoic acid
• CAS No: 874952-41-7
• MF: C₂₃H₂₄N₂O₄
• MW: 392.447666168213
• CID: 5454577
• PubChem ID: 7994408
• Update Time: 2025-05-21

4-{2-cyano-3-[4-(hexyloxy)phenyl]prop-2-enamido }benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-cyano-3-[4-(hexyloxy)phenyl]prop-2-enamido }benzoic acid
• Benzoic acid, 4-[[2-cyano-3-[4-(hexyloxy)phenyl]-1-oxo-2-propen-1-yl]amino]-

• Inchi： 1S/C23H24N2O4/c1-2-3-4-5-14-29-21-12-6-17(7-13-21)15-19(16-24)22(26)25-20-10-8-18(9-11-20)23(27)28/h6-13,15H,2-5,14H2,1H3,(H,25,26)(H,27,28)
• InChI Key： HBXZXWJJBGYQES-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(NC(=O)C(C#N)=CC2=CC=C(OCCCCCC)C=C2)C=C1

Additional information on 4-{2-cyano-3-[4-(hexyloxy)phenyl]prop-2-enamido }benzoic acid

Recent Advances in the Study of 4-{2-cyano-3-[4-(hexyloxy)phenyl]prop-2-enamido}benzoic acid (CAS: 874952-41-7)

The compound 4-{2-cyano-3-[4-(hexyloxy)phenyl]prop-2-enamido}benzoic acid (CAS: 874952-41-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The presence of the cyano and hexyloxy functional groups in its structure contributes to its high binding affinity and selectivity towards target proteins. Researchers have employed advanced computational modeling techniques, such as molecular docking and density functional theory (DFT) calculations, to elucidate the mechanistic details of its interactions at the molecular level.

In vitro and in vivo experiments have demonstrated promising results, with the compound showing significant efficacy in reducing tumor growth and inflammation in preclinical models. Notably, its low toxicity profile and favorable pharmacokinetic properties make it a viable candidate for further development. Recent publications in high-impact journals have also explored its potential as a lead compound for the design of novel therapeutics targeting chronic inflammatory diseases and certain types of cancer.

The synthesis of 4-{2-cyano-3-[4-(hexyloxy)phenyl]prop-2-enamido}benzoic acid has been optimized to achieve higher yields and purity, as reported in recent patents. Innovations in catalytic methods and green chemistry approaches have further enhanced the scalability of its production, addressing previous challenges related to cost and environmental impact. These advancements are expected to facilitate its transition from laboratory research to clinical applications.

Looking ahead, ongoing research is focused on elucidating the compound's mechanism of action in greater detail and exploring its potential synergies with existing therapies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its development and bring it closer to clinical trials. The compound's versatility and promising preliminary data underscore its potential to make a significant impact in the field of medicinal chemistry.

In conclusion, 4-{2-cyano-3-[4-(hexyloxy)phenyl]prop-2-enamido}benzoic acid (CAS: 874952-41-7) represents a compelling area of research with broad implications for drug discovery and development. Its unique chemical properties, combined with its demonstrated biological activity, position it as a valuable tool for addressing unmet medical needs. Continued investigation and investment in this compound are likely to yield further breakthroughs in the coming years.